Cas no 12798-57-1 (Procyanidin B5)

• Product Name: Procyanidin B5
• CAS No: 12798-57-1
• MF: C₃₀H₂₆O₁₂
• MW: 578.520249843597
• CID: 174079
• PubChem ID: 124017
• Update Time: 2025-09-23

Procyanidin B5 Chemical and Physical Properties

Names and Identifiers

• [4,6'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-, (2R,2'R,3R,3'R,4S)-
• (2R,3R)-2-(3,4-dihydroxyphenyl)-6-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
• PROCYANIDINB5
• (2R,2'R,3R,3'R,4S)-2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-2H,2'H-4,6'-bichromene-3,3',5,5',7,7'-hexol
• (4,6'-Bi-2H-1-benzopyran)-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-, (2R-(2-alpha,3-alpha,4-beta(2'R*,3'R*)))-
• BRN 3586526
• Proanthocyanidin B5
• Procyanidol B5
• Procyanidin B-5
• (4→6)-Procyanidin B5
• Epicatechin-(4β→6)-epicatechin
• 4β,6'-Bi[(2R)-3,4-dihydro-2α-(3,4-dihydroxyphenyl)-2H-1-benzopyran-3α,5,7-triol]
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-6-[[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran]-4β-yl]-2H-1-benzopyran-3,5,7-triol
• Procyanidin B5
• W51N19H6K6
• Procyanidin dimer B5
• Epicatechin(4b->6)epicatechin
• EC-(4b,6)-EC
• DTXCID9078252
• DTXSID00155761
• 12798-57-1
• CHEMBL506487
• PROCYANIDIN B5 (CONSTITUENT OF MARITIME PINE) [DSC]
• CHEBI:75621
• (2R,3R,4S)-2-(3,4-dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chroman-6-yl]chromane-3,5,7-triol
• (-)-EPICATECHIN-(4beta-6)-(-)-EPICATECHIN
• 5-19-03-00736 (Beilstein Handbook Reference)
• PROCYANIDIN B5 (CONSTITUENT OF MARITIME PINE)
• (-)-EPICATECHIN-(4.BETA.-6)-(-)-EPICATECHIN
• UNII-W51N19H6K6
• Epicatechin-(4.beta.-->6)epicatechin
• SCHEMBL13610158
• Q7247557
• epicatechin-(4beta->6)-epicatechin
• AKOS040762696
• C17640
• (2R,2'R,3R,3'R,4S)-2,2'-bis(3,4-Dihydroxyphenyl)-[4,6'-bichromane]-3,3',5,5',7,7'-hexaol
• CS-0138836
• HY-N7935
• Proanthocyanidin B5, Procyanidol B5

• Inchi： 1S/C30H26O12/c31-13-7-19(36)24-23(8-13)42-30(12-2-4-16(33)18(35)6-12)28(40)26(24)25-20(37)10-22-14(27(25)39)9-21(38)29(41-22)11-1-3-15(32)17(34)5-11/h1-8,10,21,26,28-40H,9H2/t21-,26-,28-,29-,30-/m1/s1
• InChI Key： GMISZFQPFDAPGI-CVJZBMGUSA-N
• SMILES： O1C2C=C(C=C(C=2[C@H](C2C(=CC3=C(C=2O)C[C@H]([C@@H](C2C=CC(=C(C=2)O)O)O3)O)O)[C@H]([C@H]1C1C=CC(=C(C=1)O)O)O)O)O
• BRN： 3586526

Computed Properties

• Exact Mass: 578.14238
• Monoisotopic Mass: 578.14242626 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 3
• Complexity: 925
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 578.5
• XLogP3: 2.4
• Topological Polar Surface Area: 221

Experimental Properties

• Color/Form: Brown powder
• Density: 1.7±0.1 g/cm3
• Boiling Point: 1009.6±65.0 °C at 760 mmHg
• Flash Point: 564.4±34.3 °C
• PSA: 220.76
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Procyanidin B5 Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Natural Products and Extracts Plant Extracts Plant based Nelia pillansii
• Procyanidins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone